Sodium Starch Glycolate

• Molecular Formula: C29H32N4O5
• Molecular Weight: 516.6 g/mol
• IUPAC Name: 19-ethyl-19-hydroxy-10-[2-(1-methylpiperidin-3-yl)ethoxyiminomethyl]-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
• InChI: InChI=1S/C29H32N4O5/c1-3-29(36)23-13-25-26-21(16-33(25)27(34)22(23)17-37-28(29)35)20(19-8-4-5-9-24(19)31-26)14-30-38-12-10-18-7-6-11-32(2)15-18/h4-5,8-9,13-14,18,36H,3,6-7,10-12,15-17H2,1-2H3
• InChI Key: XQGJJVUDKQCQFI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(COC1=O)C(=O)N3CC4=C(C5=CC=CC=C5N=C4C3=C2)C=NOCCC6CCCN(C6)C)O
• synonyms: Carboxymethyl Starch Sodium Salt; Covagel; Crayon B 300P; Deprogel; Emsize CMS 100; Emsize CMS 60; Estarl A 100; Explosol; Explotab; Explotab CL-V; Expotab PCF; F 500 Papeal No. 50; Glycol YS; Glycolys LV; Glycolys Std; KMK-BUR 1; KMK-OK; Kiprogum F
• CAS No.: 9063-38-1

Description

Sodium Starch Glycolate, also known as SSG, is a synthetic polymer composed of a linear chain of glucose molecules. It is a widely used pharmaceutical excipient and is used to improve the performance of tablets and capsules. It is also used in a variety of other applications, such as in food, cosmetics, and medical devices. SSG is a common ingredient in many pharmaceutical formulations and is used to improve the flowability, compressibility, and stability of the active ingredients.

Scientific Research Applications

Super Disintegrant Properties Sodium starch glycolate (SSG) is primarily utilized in the pharmaceutical industry as a super disintegrant. It significantly enhances the disintegration of tablets and capsule contents, facilitating faster drug release. SSG is available under various brand names, each with distinct properties, such as Primojel, Explotab, and Vivastar. The role of excipients like SSG in drug product development is crucial, as they can significantly affect the final product's quality attributes. This emphasizes the inert components' importance in enhancing drug efficacy and product stability (Aneela Manzoor, 2021).

Chemical Modification and Functionalization Starch, including SSG, undergoes various chemical modifications to meet specific industrial requirements. Modifications such as oxidation, esterification, and etherification alter starch's key structural properties, enhancing its physicochemical benefits. These modifications are pivotal for functionalizing starch for diverse applications, including drug delivery systems. Surface chemical oxidation, in particular, introduces significant physicochemical properties that increase the efficacy and applicability of drug delivery systems. Modified starches find applications in clinical trials and have potential future implications in developing novel drug delivery systems (N. Masina et al., 2017).

Acid Hydrolysis Effects on Starch Acid hydrolysis is a critical chemical modification process that alters starch's structural and functional properties without disrupting its granular morphology. It preferentially hydrolyzes amorphous regions, enhancing crystallinity and the double helical content of acid-hydrolyzed starch. This modification impacts several functional properties, including swelling power, gelatinization, retrogradation, pasting, gel texture, and in vitro enzyme digestibility. Acid hydrolyzed starch, particularly starch nanocrystals, finds promising applications in biodegradable nanocomposites, bio-hydrogen production, and the development of healthy food products with slow digestibility (Shujun Wang & L. Copeland, 2015).

Pharmaceutical Coating Material Amylose-rich starch, due to its excellent film-forming properties, is now being utilized as an aqueous-based coating material for pharmaceutical coatings. It provides an effective alternative to traditional polymers, offering economic and ecological benefits. The stability of films made from amylose-rich starch, along with its compatibility with plasticizers, underscores its utility in pharmaceutical applications. This marks a shift towards using natural polymers for pharmaceutical coatings, highlighting the importance of starch-based materials in drug formulation and delivery (H. Dureja et al., 2011).

Oxidation and Its Industrial Applications The oxidation of starch, including this compound, leads to the formation of carbonyl and carboxyl groups, indicating the extent of oxidation. This modification affects the molecular, physicochemical, thermal, pasting, and morphological properties of starch. Oxidized starches, due to these alterations, have diverse industrial applications, ranging from food to non-food sectors. Understanding the effects of oxidation on starch properties is essential for developing novel oxidized starches for various applications (N. L. Vanier et al., 2017).

Mechanism of Action

Target of Action

Sodium Starch Glycolate (SSG) is primarily targeted at the pharmaceutical formulations in which it is included . It is extensively used as a superdisintegrant in different drug formulations .

Mode of Action

SSG operates by absorbing water rapidly , which results in swelling . This swelling leads to the quick disintegration of tablets and granules . The mechanism by which SSG achieves disintegration is through wicking, rapid swelling, and deaggregation of granules .

Biochemical Pathways

Its role is to facilitate the breakdown of the pharmaceutical formulation , allowing the active ingredients to be released and interact with their respective biochemical pathways .

Pharmacokinetics

Absorption, Distribution, Metabolism, and Excretion (ADME) of the active pharmaceutical ingredients in the formulations where it is used. By promoting the rapid disintegration of tablets and granules, SSG enhances the bioavailability of the active ingredients .

Result of Action

The primary result of SSG’s action is the rapid disintegration of pharmaceutical formulations, such as tablets and capsules . This facilitates the release of the active ingredients into the body, enabling them to exert their therapeutic effects .

Action Environment

The action of SSG can be influenced by environmental factors. For instance, SSG is very stable and should be stored in a closed container to prevent clumping that could occur with significant changes in humidity and temperature . If stored under appropriate temperature and humidity conditions, the physical properties of SSG can remain unchanged for up to 4 years .

Safety and Hazards

SSG is slightly hazardous in case of skin contact (irritant), eye contact (irritant), and inhalation. It does not have any known carcinogenic, mutagenic, teratogenic effects, or developmental toxicity.

Future Directions

SSG is extensively used as a superdisintegrant in different drug formulations. It is available as different brands i.e Primojel, Explotab, and Vivastar with different properties. Its use in the pharmaceutical industry is expected to continue due to its adaptability and compatibility with many active pharmaceutical ingredients and processing technologies.

Biochemical Analysis

Biochemical Properties

Sodium starch glycolate plays a crucial role in biochemical reactions, primarily due to its ability to interact with water and other biomolecules. It absorbs water quickly, causing the starch molecules to swell and disintegrate. This property is particularly useful in pharmaceutical formulations where rapid drug release is desired . This compound interacts with various enzymes and proteins, facilitating the breakdown of tablets into smaller particles, which enhances drug solubility and absorption .

Cellular Effects

This compound influences various cellular processes by promoting the rapid disintegration of tablets, which in turn affects drug release and absorption. It impacts cell function by enhancing the availability of the active pharmaceutical ingredient, thereby influencing cell signaling pathways, gene expression, and cellular metabolism . The rapid disintegration of tablets ensures that the drug is released quickly, leading to a more immediate therapeutic effect.

Molecular Mechanism

At the molecular level, this compound exerts its effects through its ability to absorb water and swell. This swelling action disrupts the tablet matrix, leading to its disintegration. The compound interacts with water molecules, forming hydrogen bonds that facilitate the swelling process . Additionally, this compound may interact with other excipients in the formulation, enhancing its disintegration properties .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is generally stable under normal storage conditions, but its disintegration efficiency may decrease over time if exposed to high humidity or temperature . Long-term studies have shown that this compound maintains its disintegration properties for extended periods, ensuring consistent drug release and absorption .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower dosages, the compound effectively promotes tablet disintegration and drug release without causing adverse effects. At higher dosages, this compound may cause gastrointestinal irritation or other toxic effects . It is essential to optimize the dosage to achieve the desired therapeutic effect while minimizing potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily related to its role as a disintegrant. It interacts with enzymes and cofactors that facilitate the breakdown of starch molecules into smaller fragments . This interaction enhances the solubility and absorption of the active pharmaceutical ingredient, improving its bioavailability .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with water and other biomolecules. It is primarily localized in the gastrointestinal tract, where it facilitates the disintegration of tablets and the release of the active ingredient . The compound’s ability to absorb water and swell ensures its effective distribution within the tablet matrix, promoting rapid drug release .

Subcellular Localization

This compound’s subcellular localization is primarily within the gastrointestinal tract, where it exerts its disintegration properties. The compound does not undergo significant post-translational modifications or targeting signals, as its primary function is to facilitate the breakdown of tablets . Its activity is mainly localized to the site of drug administration, ensuring efficient drug release and absorption.